2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine

• IUPAC Name: cyclobutyl-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H21N3O/c22-18(15-3-1-4-15)21-11-8-13(9-12-21)16-7-6-14-5-2-10-19-17(14)20-16/h2,5-7,10,13,15H,1,3-4,8-9,11-12H2
• InChI Key: RRNXVGGNYIFBIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• CAS No.: 2640889-47-8

Description

2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine (CAS 2640889-47-8) is a nitrogen-containing heterocyclic compound with the molecular formula C₁₈H₂₁N₃O and a molecular weight of 295.38 g/mol. This 1,8-naphthyridine derivative is of significant interest in medicinal chemistry and antibacterial research, particularly in the fight against multi-drug resistant bacteria . Although some 1,8-naphthyridine derivatives do not demonstrate direct, clinically relevant antibacterial activity on their own, they have shown a powerful ability to modulate and enhance the effectiveness of existing fluoroquinolone antibiotics, such as norfloxacin and ofloxacin, against resistant strains like Escherichia coli , Pseudomonas aeruginosa , and Staphylococcus aureus . The core value of this compound lies in its potential mechanism of action. Research indicates that 1,8-naphthyridine derivatives can act synergistically with antibiotics, potentially by inhibiting bacterial efflux pumps (e.g., NorA, MepA) that would otherwise remove the antibiotic from the bacterial cell, thereby restoring the drug's efficacy . Furthermore, their structural similarity to fluoroquinolones suggests a potential for interaction with bacterial enzymes like DNA gyrase (topoisomerase II) . With a SMILES string of O=C(N1CCC(CC1)c1ccc2c(n1)nccc2)C1CCC1, this molecule features a cyclobutanecarbonyl group attached to a piperidine ring, which is linked to the 1,8-naphthyridine core. This specific structure makes it a valuable chemical entity for investigating structure-activity relationships (SAR), developing new anti-infective strategies, and studying bacterial resistance mechanisms. It is intended for research applications only.

Preparation Methods

Grignard-Based Approaches

Grignard reagents have been utilized to functionalize naphthyridine aldehydes. For example, 2-methoxy-1,8-naphthyridine-3-carbaldehyde reacts with aryl Grignard reagents to form ketones, which are subsequently cyclized with hydrazine hydrate. While this method is effective for introducing aryl groups, its applicability to piperidine systems remains untested.

Limitations :

• Requires anhydrous conditions and strict temperature control.

• Low yields (<50%) when bulky amines are involved.

Palladium-Catalyzed Cross-Coupling

Transition-metal catalysis (e.g., Suzuki-Miyaura coupling) could theoretically attach pre-functionalized piperidine derivatives to brominated naphthyridines. However, this approach necessitates synthesizing bromo-naphthyridine intermediates, which adds complexity .

Chemical Reactions Analysis

Types of Reactions

2-(1-Cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, solvents, and catalysts. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired chemical transformations. For example, oxidation reactions may require elevated temperatures and acidic conditions, while reduction reactions may be carried out at lower temperatures under inert atmospheres .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation of the compound may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of various derivatives with different functional groups .

Scientific Research Applications

Medicinal Chemistry

• Antimicrobial Activity :
  • Research indicates that derivatives of 1,8-naphthyridine, including 2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine, exhibit potent antibacterial properties. Studies have shown that these compounds can enhance the activity of existing antibiotics against multi-resistant bacterial strains, suggesting their potential as antibiotic adjuvants .
• Anticancer Properties :
  • The compound is being investigated for its anticancer effects. Naphthyridine derivatives have been reported to inhibit cancer cell proliferation through various mechanisms, including enzyme inhibition and modulation of signaling pathways related to cell growth and survival .
• Anti-inflammatory Effects :
  • Preliminary studies suggest that this compound may possess anti-inflammatory properties, potentially making it useful in treating conditions characterized by excessive inflammation .

Biological Research

• Enzyme Interaction Studies :
  • The mechanism of action involves interactions with specific enzymes and receptors, where the compound may inhibit or modulate enzymatic activity. This property is crucial for developing therapeutic agents targeting various diseases.
• Neuropharmacological Applications :
  • Some derivatives have shown promise in neuropharmacology, with potential applications in treating neurological disorders such as Alzheimer's disease due to their ability to cross the blood-brain barrier and interact with central nervous system targets .

Industrial Applications

• Material Science :
  • Due to its unique chemical properties, 2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine is also explored for use in developing new materials, including polymers and coatings that require specific mechanical or chemical properties.

Mechanism of Action

The mechanism of action of 2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine involves its interaction with specific molecular targets, such as enzymes, receptors, or nucleic acids. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, the compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites .

Comparison with Similar Compounds

Comparison with Structurally Similar 1,8-Naphthyridine Derivatives

Structural Analogues and Substituent Effects

Key analogues and their substituents are compared below:

Compound Name/ID	Substituent at Position 2 of 1,8-Naphthyridine	Key Properties/Activities	Reference ID
Target Compound	1-Cyclobutanecarbonylpiperidin-4-yl	Hypothesized enhanced lipophilicity and metabolic stability; pending biological data	-
5a9 ()	4-Chlorobenzyl + piperazine-carbonyl	Crystallinity (mp 193–195°C); moderate yield (76.1%); IR confirms amide C=O (1686 cm⁻¹)
5b2 ()	Benzyl + 4-phenylpiperazine-carbonyl	Antimicrobial activity (MIC data pending); IR shows C=O keto (1714 cm⁻¹)
Anti-tubercular analogue 10 ()	6-Amino-2-(4'-methoxy benzylamine)-4-morpholinomethyl	Potent anti-tubercular activity (H37Rv strain); IC₅₀ comparable to standard drugs
2-Chloro-4-isopropyl ()	Chloro + isopropyl	Molecular weight 206.67; potential as synthetic intermediate
1,8-NA and 3-TNB ()	Simple alkyl/aryl groups	Low antibacterial activity (MIC ≥1.024 µg/mL); high toxicity risk

Key Observations :

• Piperazine/Carbonyl Substitutions : Compounds with piperazine-carbonyl groups (e.g., 5a9, 5b2) exhibit defined crystallinity and amide-related IR peaks, suggesting stability . Their antimicrobial activity may arise from interactions with bacterial enzymes like DNA gyrase .
• Anti-Tubercular Activity : Morpholine and benzylamine substituents (e.g., analogue 10) enhance activity against Mycobacterium tuberculosis, likely due to improved membrane penetration or target affinity .
• Chloro-Isopropyl Substitutions : Chlorine and branched alkyl groups () may improve electrophilicity, making such derivatives useful intermediates for further functionalization .

Anticancer Activity

• HepG2 and MCF7 Cytotoxicity : Derivatives like compounds 3a, 9c (), and 11 () showed cytotoxicity against liver and breast cancer cell lines via SRB assays. Compound 11 exhibited IC₅₀ values comparable to doxorubicin, attributed to electron-withdrawing groups enhancing DNA intercalation .
• Target Compound Potential: The cyclobutanecarbonyl group may modulate cytotoxicity by balancing lipophilicity and solubility, though experimental data are needed.

Antibacterial Activity

• Fluoroquinolone-like Action: Derivatives mimicking fluoroquinolones (e.g., ) inhibit DNA gyrase, but resistance is observed in multi-drug-resistant strains .
• Low Efficacy in Simple Derivatives : Compounds like 1,8-NA and 3-TNB () showed MICs ≥1.024 µg/mL, suggesting bulky or charged substituents are critical for activity .

Contradictions and Limitations

• Antibacterial Inconsistencies : While some derivatives () show Gram-positive/Gram-negative activity, others () fail, likely due to structural nuances or tested strains .
• Cytotoxicity Variability : Electron-donating vs. withdrawing groups critically affect anticancer activity, as seen in compound 11 () vs. inactive derivatives .

Biological Activity

2-(1-Cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine (CAS No. 2640889-47-8) is a novel compound with a unique molecular structure that has garnered attention in medicinal chemistry for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclobutanecarbonyl group attached to a piperidinyl ring, which is further connected to a naphthyridine moiety. This unique structure contributes to its diverse biological activities.

The mechanism of action for 2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine involves interactions with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to observable therapeutic effects. For instance, the compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites.

Biological Activities

Research indicates that 1,8-naphthyridine derivatives exhibit a broad spectrum of biological activities, including:

• Antimicrobial Activity : The compound has shown potential in enhancing the efficacy of existing antibiotics against resistant strains of bacteria such as Staphylococcus aureus and Escherichia coli through synergistic effects .
• Anticancer Properties : Studies have highlighted its ability to induce apoptosis in cancer cells and inhibit critical pathways involved in tumor growth. Mechanisms include topoisomerase inhibition and interference with DNA replication .
• Anti-inflammatory Effects : The compound has demonstrated significant anti-inflammatory activity in various models, suggesting its potential utility in treating inflammatory diseases .
• Neurological Applications : Its derivatives have been investigated for neuroprotective effects and potential applications in treating neurodegenerative diseases like Alzheimer's and multiple sclerosis .

Study on Anticancer Activity

In a recent study, 2-(1-cyclobutanecarbonylpiperidin-4-yl)-1,8-naphthyridine was evaluated for its cytotoxic effects against various cancer cell lines. The results indicated that the compound significantly inhibited cell proliferation in breast cancer (MCF-7) and prostate cancer (LNCaP) cell lines, with IC50 values comparable to standard chemotherapeutics like doxorubicin .

Antibiotic Modulation Study

Another study focused on the antibiotic-modulating activity of the compound. It was found that when combined with fluoroquinolones, the compound reduced the minimum inhibitory concentrations (MICs) significantly against multi-resistant bacterial strains, indicating its potential as an adjuvant therapy in antibiotic resistance management .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Key Activities
2-(1-(Cyclobutanecarbonyl)piperidin-4-yl)acetic acid	Similar piperidinyl structure	Anti-inflammatory
1-(Piperidin-4-yl)cyclobutane-1-carboxylic acid hydrochloride	Lacks naphthyridine moiety	Antimicrobial

Q & A

Q. How is the DNA intercalation mechanism validated experimentally?

• UV-Vis spectroscopy : Hypochromic shifts in DNA-complex spectra indicate intercalation.
• Ethidium bromide displacement : Reduced fluorescence confirms competition for DNA binding sites .

Q. What analytical techniques confirm the purity and structure of synthesized derivatives?

• HPLC : ≥95% purity using C18 columns and acetonitrile/water gradients.
• NMR/IR : Confirm functional groups (e.g., C=O at ~1714 cm^-1 for cyclobutanecarbonyl) .